2-{[(2-methylphenoxy)acetyl]amino}-N-propylbenzamide

• IUPAC Name: 2-[[2-(2-methylphenoxy)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-12-20-19(23)15-9-5-6-10-16(15)21-18(22)13-24-17-11-7-4-8-14(17)2/h4-11H,3,12-13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: TVYHIIKXDJYXMY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1NC(=O)COC2=CC=CC=C2C
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

2-{[(2-methylphenoxy)acetyl]amino}-N-propylbenzamide is a synthetic organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique molecular structure, which includes a benzamide core substituted with a 2-methylphenoxy group and a propyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-methylphenoxy)acetyl]amino}-N-propylbenzamide typically involves the following steps:

Acylation Reaction: The initial step involves the acylation of 2-methylphenol with acetyl chloride to form 2-methylphenoxyacetyl chloride.

Amidation Reaction: The 2-methylphenoxyacetyl chloride is then reacted with N-propylbenzamide in the presence of a base such as triethylamine to yield the final product, this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-methylphenoxy)acetyl]amino}-N-propylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce primary or secondary amines.

Scientific Research Applications

2-{[(2-methylphenoxy)acetyl]amino}-N-propylbenzamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-{[(2-methylphenoxy)acetyl]amino}-N-propylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-{[(2-methylphenoxy)acetyl]amino}-N-ethylbenzamide
• 2-{[(2-methylphenoxy)acetyl]amino}-N-butylbenzamide
• 2-{[(2-methylphenoxy)acetyl]amino}-N-isopropylbenzamide

Uniqueness

2-{[(2-methylphenoxy)acetyl]amino}-N-propylbenzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.